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Compound of Interest

Compound Name: 5-Cyano-5-methyl-2-pyrrolidone

CAS No.: 86240-21-3

Cat. No.: B1330294

Get Quote

5-Cyano-5-methyl-2-pyrrolidone (CAS: 86240-21-3) is a functionalized lactam intermediate

critical in the synthesis of quaternary

-amino acids, specifically

-methylglutamic acid derivatives. Its structure features a pyrrolidinone ring with a quaternary
carbon at the 5-position, bearing both a methyl and a nitrile group. This unique architecture
makes it a high-value scaffold for medicinal chemistry, particularly in the development of
metabotropic glutamate receptor (mGluR) ligands and peptidomimetics requiring
conformational constraints.
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Property Data

IUPAC Name 2-Methyl-5-oxopyrrolidine-2-carbonitrile

Molecular Formula C₆H₈N₂O

Molecular Weight 124.14 g/mol

Appearance
White to off-white solid or viscous oil (purity

dependent)

Solubility

Soluble in polar organic solvents (DMSO,

Methanol, DCM); sparingly soluble in non-polar

alkanes.[1]

Key Functionality

Latent

-amino acid (via nitrile hydrolysis); Lactam

electrophile.

Part 2: Synthesis Protocol (The Levulinic Strecker
Route)
The most robust synthetic pathway for 5-cyano-5-methyl-2-pyrrolidone utilizes Levulinic Acid

(4-oxopentanoic acid) as a renewable biomass-derived precursor. This method capitalizes on a

modified Strecker reaction followed by an intramolecular cyclization (lactamization).

Mechanistic Insight
The reaction proceeds via the nucleophilic attack of cyanide and ammonia on the C4 ketone of

levulinic acid. Unlike standard Strecker reactions that yield linear aminonitriles, the presence of

the C1 carboxyl group facilitates an immediate intramolecular condensation with the newly

formed amine, driving the equilibrium toward the thermodynamically stable 5-membered lactam

ring.

Experimental Protocol
Note: This protocol involves the handling of alkali cyanides. All operations must be performed in

a fume hood with appropriate cyanide antidote kits available.
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Reagents:

Levulinic Acid (1.0 eq)[2]

Sodium Cyanide (NaCN) or Potassium Cyanide (KCN) (1.1 eq)

Ammonium Chloride (NH₄Cl) (1.2 eq)

Ammonium Hydroxide (25% aq. solution) or Methanolic Ammonia[3]

Solvent: Water/Ethanol mixture (1:1)

Step-by-Step Workflow:

Preparation: Dissolve Ammonium Chloride (1.2 eq) and NaCN (1.1 eq) in water. Caution:

Ensure pH remains basic to prevent HCN evolution.

Addition: Slowly add Levulinic Acid (1.0 eq) to the solution at 0°C. The mixture is then treated

with Ammonium Hydroxide to ensure saturation with ammonia.

Reaction: Allow the mixture to warm to room temperature and stir for 12–24 hours. The initial

formation of the aminonitrile intermediate (4-amino-4-cyanopentanoic acid) is followed by

spontaneous cyclization.

Heating (Optional): To drive the cyclization to completion, the reaction mixture can be gently

heated to 50–60°C for 2–4 hours.

Workup: Acidify the mixture to pH ~5–6 carefully. Extract the product with Ethyl Acetate or

Dichloromethane (DCM) (3x).

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

The crude nitrile can be purified via recrystallization (from ether/hexanes) or column

chromatography (SiO₂, EtOAc/Hexanes gradient).

Reaction Pathway Diagram
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Caption: One-pot synthesis of 5-cyano-5-methyl-2-pyrrolidone from levulinic acid via tandem

Strecker-Lactamization.

Part 3: Pharmaceutical Applications & Derivatives
The 5-cyano-5-methyl-2-pyrrolidone scaffold is a versatile "chiral pool" precursor (if resolved)

or racemic building block.

Synthesis of -Methylglutamic Acid
Hydrolysis of the nitrile group under acidic conditions (6N HCl, reflux) opens the lactam ring

and converts the nitrile to a carboxylic acid, yielding 2-methylglutamic acid. This compound and

its derivatives are potent ligands for Metabotropic Glutamate Receptors (mGluRs), which are

targets for treating neurological disorders like schizophrenia and anxiety.

Conformationally Constrained Peptidomimetics
The 5,5-disubstituted lactam ring mimics the

-turn structure in peptides. Incorporating this unit into peptide chains restricts conformational
freedom, potentially increasing potency and selectivity for receptor targets.

Reduction to Pyrrolidines
Reduction of the carbonyl and nitrile groups (e.g., using LiAlH₄) yields 2-aminomethyl-2-

methylpyrrolidine, a diamine scaffold useful in the synthesis of chiral ligands for asymmetric

catalysis or as a core for novel antihistamines.

Application Workflow:
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Caption: Divergent synthesis pathways from the 5-cyano-5-methyl-2-pyrrolidone core.

Part 4: Safety & Handling
Cyanide Hazard: The synthesis involves cyanide salts. Never acidify the reaction mixture

while cyanide is present in excess. Quench waste with bleach (sodium hypochlorite) to

oxidize cyanide to cyanate before disposal.

Lactam Toxicity: While pyrrolidones (like NMP) are generally considered solvents,

functionalized derivatives should be treated as potential irritants and skin permeators. Use

nitrile gloves and work in a ventilated hood.

References
Synthesis of Substituted Pyrrolidones:U.S. Patent 2005/0059829 A1. "Production of 5-

methyl-N-(methyl aryl)-2-pyrrolidone... by reductive amination of levulinic acid esters."[4][5]

(Provides foundational chemistry for levulinic acid cyclization).

Levulinic Acid Applications:GuideChem Chemical Database. "2052-15-5 Butyl levulinate...

synthesized via acid-catalyzed esterification." (Contextualizes the precursor availability).

Amino Acid Analogs:Molbase Chemical Directory. "2-amino-2-methylpentanedioic acid (CAS

71-90-9)." (Identifies the hydrolysis product of the target molecule).
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General Strecker Chemistry:Organic Letters. "Highly Regioselective Hydroaminomethylation

for Amine Synthesis." (Illustrates related amine synthesis methodologies). [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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